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Compound of Interest

Compound Name: Cedar oil

Cat. No.: B1164890 Get Quote

Cedar oil, an essential oil extracted from various species of cedar, juniper, and cypress trees,

has long been utilized as a natural pest control agent.[1] Its efficacy against a broad spectrum

of arthropod pests, coupled with its low mammalian toxicity and biodegradability, has positioned

it as a viable alternative to synthetic pesticides.[2] This guide provides a comprehensive

comparison of cedar oil's performance with other pest control alternatives, supported by

experimental data from peer-reviewed studies, to inform researchers, scientists, and drug

development professionals.

Quantitative Efficacy Data
The insecticidal and repellent properties of cedar oil have been quantified in several studies.

The following tables summarize the key efficacy data against various pests, comparing it with a

standard synthetic repellent, DEET, and a synthetic pesticide, Mavrik Perimeter.

Table 1: Repellency of CO2-Derived Cedarwood Oil (CWO) vs. DEET against Hard Tick

Nymphs (60-minute exposure)[3]
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Tick Species Treatment
RC50 (µg/cm²)
(95% CI)

RC90 (µg/cm²)
(95% CI)

Ixodes scapularis

(Black-legged tick)
CWO 19.8 (16.9–22.5) 37.0 (32.4–44.2)

DEET 19.1 (16.2–21.9) 36.3 (31.5–44.2)

Rhipicephalus

sanguineus (Brown

dog tick)

CWO 30.8 (26.6–35.1) 65.4 (55.9–81.0)

DEET 20.3 (17.3–23.2) 40.5 (34.8–49.9)

Dermacentor variabilis

(American dog tick)
CWO 83.8 (70.6–101.4) 162.7 (132.0–218.4)

DEET 21.3 (17.8–24.8) 43.1 (36.7–54.7)

Amblyomma

americanum (Lone

star tick)

CWO 89.6 (75.8–107.1) 171.6 (140.2–229.4)

DEET 21.0 (17.8–24.1) 41.5 (35.9–50.7)

RC50/RC90: Repellent concentration that repels 50% or 90% of the tested population.

Table 2: Toxicity of CO2-Derived Cedarwood Oil (CWO) against Hard Tick Nymphs[3]
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Tick Species Exposure Time
LC50 (µg/cm²) (95%
CI)

LC90 (µg/cm²) (95%
CI)

Dermacentor variabilis 24h 1.25 (1.0–1.4) 2.39 (2.0–3.0)

48h 0.78 (0.6–0.9) 1.48 (1.2–2.0)

Ixodes scapularis 24h 3.45 (2.9–4.1) 7.59 (6.1–10.4)

48h 0.79 (0.6–0.9) 1.54 (1.3–2.0)

Rhipicephalus

sanguineus
24h 1.42 (1.2–1.6) 4.14 (3.3–5.8)

48h 0.52 (0.4–0.6) 1.22 (1.0–1.5)

Amblyomma

americanum
48h 4.14 (3.5–4.8) 8.06 (6.7–10.2)

LC50/LC90: Lethal concentration that kills 50% or 90% of the tested population.

Table 3: Field Efficacy of a Commercial Cedar Oil Product (Cedar Safe) vs. a Synthetic

Pesticide (Mavrik Perimeter) against Ticks[4]

Tick Species Stage
Cedar Safe (%
Mortality)

Mavrik Perimeter
(% Mortality)

Ixodes scapularis Nymph 31 60

Adult 38 97

Amblyomma

americanum
Nymph 14 42

Adult 38 74

Table 4: Larvicidal Activity of Himalayan Cedar (Cedrus deodara) Essential Oil and its Fractions

against the Diamondback Moth (Plutella xylostella)[5]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1164890?utm_src=pdf-body
https://ecommons.cornell.edu/bitstream/handle/1813/64547/2018cucura-NYSIPM.pdf?sequence=1
https://academic.oup.com/jinsectscience/article-pdf/11/1/157/18185044/jis11-0157.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treatment LC50 (µg/ml)

Crude Oil 425

Pentane Fraction 287

Himachalenes Enriched Fraction 362

Atlantones Enriched Fraction 365

Acetonitrile Fraction 815

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide.

Repellency Bioassay (Vertical Climb Method)[3]
Preparation of Treated Surfaces: Filter paper strips (Whatman No. 4) were treated with

different concentrations of cedarwood oil or DEET dissolved in acetone. Control strips were

treated with acetone alone. The solvent was allowed to evaporate completely.

Experimental Setup: The treated filter paper was attached to a vertical glass rod.

Tick Introduction: Unfed tick nymphs were released at the bottom of the rod.

Data Collection: The number of ticks that crossed the treated paper, were repelled, or

showed no movement was recorded at 10, 30, and 60-minute intervals.

Analysis: The repellent concentrations (RC50 and RC90) were calculated using probit

analysis.

Toxicity Bioassay (Treated Vial Method)[3]
Preparation of Treated Vials: Glass vials were coated internally with various concentrations

of cedarwood oil dissolved in acetone. Control vials were treated with acetone only. The vials

were rolled until the acetone evaporated, leaving a uniform layer of the oil.

Tick Introduction: Unfed tick nymphs were placed inside the treated vials.
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Observation: Mortality was assessed at 24 and 48 hours. Ticks were considered dead if they

did not respond to gentle prodding.

Analysis: The lethal concentrations (LC50 and LC90) were determined using probit analysis.

Larvicidal Activity Bioassay (Leaf Dip Method)[5]
Preparation of Test Solutions: The essential oil and its fractions were dissolved in acetone to

create a series of concentrations.

Leaf Treatment: Cabbage leaf discs were dipped in the test solutions for a specific duration

and then air-dried. Control leaves were dipped in acetone.

Larvae Introduction: Second instar larvae of the diamondback moth were placed on the

treated leaf discs in petri dishes.

Mortality Assessment: The number of dead larvae was recorded after 24 hours.

Analysis: The lethal concentrations (LC50) were calculated.

Mechanism of Action: Disruption of Octopamine
Signaling
The insecticidal action of cedar oil is multifaceted, involving desiccation, suffocation, and

dissolution of the exoskeleton.[6][7] However, a key neurological mechanism is the disruption

of the octopaminergic system.[1][8] Octopamine is a critical neurotransmitter in insects that

regulates heart rate, movement, metabolism, and behavior.[8] The active components of cedar
oil, such as cedrol, can block octopamine receptors, leading to a cascade of physiological

disruptions and ultimately, death.[8]
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Caption: Proposed mechanism of cedar oil's insecticidal action via blockage of octopamine

receptors.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for evaluating the efficacy of a pest

control agent like cedar oil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. opcpestcontrolsaratoga.com [opcpestcontrolsaratoga.com]

2. ecommons.cornell.edu [ecommons.cornell.edu]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1164890?utm_src=pdf-body-img
https://www.benchchem.com/product/b1164890?utm_src=pdf-custom-synthesis
https://opcpestcontrolsaratoga.com/pest-control-information/cedar-oil/
https://ecommons.cornell.edu/server/api/core/bitstreams/d00d6870-1b6e-4e2d-a9e8-9ee5a41048a0/content
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Repellency and toxicity of a CO2-derived cedarwood oil on hard tick species (Ixodidae) -
PMC [pmc.ncbi.nlm.nih.gov]

4. ecommons.cornell.edu [ecommons.cornell.edu]

5. academic.oup.com [academic.oup.com]

6. Pleasant-Smelling Wood Oil Not So Pleasant for Biting Ticks, Other Pests : USDA ARS
[ars.usda.gov]

7. Insecticidal Activity of 25 Essential Oils on the Stored Product Pest, Sitophilus granarius -
PMC [pmc.ncbi.nlm.nih.gov]

8. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Cedar Oil as a Potent Biopesticide: A Comparative
Analysis of its Efficacy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1164890#peer-reviewed-studies-on-the-efficacy-of-
cedar-oil-in-pest-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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